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Compound of Interest

Compound Name:
2-Propanone, (2,4-

dinitrophenyl)hydrazone

Cat. No.: B143261 Get Quote

This guide provides a comprehensive analysis of the spectroscopic data for acetone 2,4-

dinitrophenylhydrazone, a critical derivative for the identification and characterization of

acetone. Intended for researchers, scientists, and professionals in drug development, this

document delves into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data, offering not just the spectral information but also the rationale

behind the experimental methodologies and data interpretation.

Introduction: The Significance of 2,4-
Dinitrophenylhydrazones
The reaction of carbonyl compounds with 2,4-dinitrophenylhydrazine (2,4-DNPH) to form

brightly colored crystalline derivatives, known as 2,4-dinitrophenylhydrazones, is a cornerstone

of classical organic analysis.[1] This reaction provides a simple yet effective method for the

qualitative identification of aldehydes and ketones. The distinct melting points and

characteristic spectroscopic signatures of these derivatives serve as a reliable fingerprint for

the parent carbonyl compound. In modern analytical workflows, the spectroscopic

characterization of these derivatives remains highly relevant, particularly in complex matrices

where unambiguous identification is paramount.
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This guide will focus on the spectroscopic profile of acetone 2,4-dinitrophenylhydrazone,

providing a detailed examination of its NMR, IR, and MS data to facilitate its unequivocal

identification.

Molecular Structure
The foundational step in interpreting spectroscopic data is a thorough understanding of the

molecule's structure. Acetone 2,4-dinitrophenylhydrazone is formed through the condensation

reaction between acetone and 2,4-dinitrophenylhydrazine.
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Figure 1. Molecular Structure of Acetone 2,4-Dinitrophenylhydrazone
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Figure 2. Proposed EI Fragmentation of Acetone 2,4-Dinitrophenylhydrazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

